Cas no 78945-98-9 (3-Isoquinolinecarboxylic acid, 1-chloro-4-phenyl-, methyl ester)

• Product Name: 3-Isoquinolinecarboxylic acid, 1-chloro-4-phenyl-, methyl ester
• CAS No: 78945-98-9
• MF: C₁₇H₁₂ClNO₂
• MW: 297.735683441162
• CID: 533628
• PubChem ID: 12689116
• Update Time: 2025-04-19

3-Isoquinolinecarboxylic acid, 1-chloro-4-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 1-chloro-4-phenyl-, methyl ester
• methyl 1-chloro-4-phenylisoquinoline-3-carboxylate
• DTXSID40506955
• 78945-98-9

• Inchi： 1S/C17H12ClNO2/c1-21-17(20)15-14(11-7-3-2-4-8-11)12-9-5-6-10-13(12)16(18)19-15/h2-10H,1H3
• InChI Key： OVVMMXNLDFKECR-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=C(C(C(=O)OC)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 297.0556563g/mol
• Monoisotopic Mass: 297.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 39.2Ų